struverite

Specification

• CAS No.: 12199-39-2
• Molecular Formula: C6H15ClN2O
• Molecular Weight: 0

Introduction

Definition and Historical Context

B. H. Flinter of the Geological Survey Department, Federation of Malaya suggested in 1939 that a more appropriate name for this mineral should be "Tantalian-Rutile" due to its significant tantalum content. This recommendation aligns with modern mineralogical classification systems that emphasize chemical composition over historical naming conventions.

Relationship to Ilmenorutile

Strüverite is closely related to ilmenorutile, another variety of rutile. The primary distinction between these two varieties lies in their niobium and tantalum content ratios. In strüverite, tantalum exceeds niobium (Ta > Nb), while in ilmenorutile, niobium equals or exceeds tantalum (Nb ≥ Ta). Despite this chemical difference, the two minerals are physically very similar, though strüverite typically has a higher specific gravity (around 5.2) compared to ilmenorutile (4.3-4.6).

Chemical Composition

Strüverite is characterized by its significant tantalum content alongside titanium and iron. This chemical distinctiveness is what initially led mineralogists to classify it as a separate mineral species before modern analytical techniques revealed its fundamental rutile structure.

Elemental Composition

The typical elemental composition of strüverite includes high percentages of titanium, tantalum, and iron, with lesser amounts of niobium. The empirical formula has been determined to be approximately Ti₀.₆Ta₀.₂Fe²⁺₀.₂Nb₀.₁O₂.

Table 1. Chemical Composition of Strüverite

Element/Oxide	Percentage	Oxide Percentage
Tantalum	30.83% Ta	37.65% Ta₂O₅
Titanium	24.48% Ti	40.83% TiO₂
Niobium	7.92% Nb	11.32% Nb₂O₅
Iron	9.52% Fe	12.24% FeO
Oxygen	27.26% O	-
Total	100.00%	102.04%

Source: Webmineral.com data

Compositional Variations

Research on strüverite samples from different locations shows some variation in chemical composition. For example, analyses of specimens from the Altai Mountains in Mongolia yielded the following composition: (Ti₀.₆₃Ta₀.₁₆Fe₀.₁₅Nb₀.₀₇)Σ=1.01O₂. Similarly, detailed microprobe analyses of specimens from Penikoja, Finland, revealed strüverite compositions with varying Ta/Nb ratios (ranging from 0.67 to 1.56).

Physical Properties

Strüverite possesses distinctive physical properties that reflect its chemical composition and crystal structure, though these properties can vary somewhat depending on the exact chemical makeup of a particular specimen.

Basic Physical Characteristics

Table 2. Physical Properties of Strüverite

Property	Description
Color	Black, opaque
Streak	Grayish black
Luster	Adamantine to resinous
Hardness	6.0-6.5 on Mohs scale
Density	4.2-5.8 g/cm³ (measured)
Cleavage	Distinct on {110}
Fracture	Conchoidal
Tenacity	Brittle

Sources: National Gem Lab, RRuff Database

Optical Properties

Strüverite is typically opaque but may be translucent along thin edges, appearing red or reddish-brown in transmitted light and light gray in reflected light. It is optically characterized as uniaxial positive with strong pleochroism (E = brown; O = dark bluish green or greenish blue). The mineral exhibits strong anisotropism and weak bireflectance, with an absorption pattern of E > O and a refractive index greater than 2.6.

Crystallography

Strüverite crystallizes in the tetragonal system, consistent with its parent mineral rutile, though with slight modifications in cell parameters due to the incorporation of tantalum and iron.

Crystal Structure

Strüverite belongs to the tetragonal crystal system with ditetragonal dipyramidal symmetry and space group P4₂/mnm. Its crystal habit typically manifests as dipyramidal, prismatic crystals up to several centimeters in size, often featuring striated prism faces. Twinning is common on the {101} plane.

Unit Cell Parameters

Table 3. Crystallographic Data for Strüverite

Parameter	Value
Crystal System	Tetragonal - Ditetragonal Dipyramidal
Space Group	P4₂/mnm
Unit Cell Dimensions	a = 4.62-4.64 Å, c = 2.98-3.00 Å
Z value	2
Cell Volume	≈ 64.71 ų
Axial Ratios	a:c = 1:0.64564

Sources: Webmineral.com, RRuff Database

Geological Occurrence

Strüverite forms in specific geological environments and is typically found in association with certain minerals, reflecting the conditions of its formation.

Formation Environment

Strüverite predominantly occurs as a late-stage magmatic mineral in granite pegmatites. These environments, characterized by their enrichment in rare elements and volatile components, provide the necessary conditions for the incorporation of tantalum and niobium into the rutile structure. Occasionally, strüverite may also be found as a detrital mineral in sediments derived from such pegmatites.

Associated Minerals

The mineral commonly occurs in association with columbite, ilmenite, beryl, cassiterite, zircon, monazite, albite, and microcline. This mineral assemblage is typical of evolved granitic pegmatites enriched in rare metals. In some locations, such as Penikoja in Finland, strüverite has been found as inclusions in pseudo-ixiolite and in association with columbite.

Global Distribution

Strüverite has been identified in various locations worldwide, primarily in pegmatite environments rich in rare elements.

Type Locality and Major Occurrences

The type locality for strüverite is Craveggia, Val Vigezzo, Piedmont, Italy, where it was first discovered and described. Other significant occurrences include:

• Vêñá (near Rozná) and Písek, Czech Republic

• Etta mine near Keystone, Pennington County, South Dakota, USA

• Multiple locations in Madagascar including Tongafeno, Fefana, Mananjary, and Ampangabé

• Salak North, Kuala Kangsar, Perak, Malaysia

• Globe Hill, Western Australia

• Altai Mountains, Mongolia

Notable Specimens

Particularly noteworthy specimens have been reported from Madagascar, including a terminated crystal measuring 5.3 x 2.3 x 1.4 cm from Ialamitana, Manandona, Antsirabe region. Another significant example from Samiresy, Tritriva, Betafo, Madagascar measured 2.5 x 2.6 cm.

Scientific Research and Analysis

Strüverite has been the subject of various scientific investigations that have enhanced our understanding of its properties, formation, and relationship to other minerals.

Re-examination Studies

A critical re-examination of the original "struverite" from Salak North, Malaysia, conducted by Crook and Johnstone revealed that the samples contained substantial ilmenite and some cassiterite. This study demonstrated that the original analysis from 1912 indicated contamination by these minerals, and that the ASTM X-ray powder data card for "struverite" presented a mixed pattern of "struverite" and ilmenite. The research also suggested that due to analytical difficulties at the time, an incorrectly high value of tantalum was reported in the original analysis, and that the mineral is actually richer in niobium than tantalum, making it more properly classified as ilmenorutile rather than strüverite.

Structural Studies

X-ray studies have shown that strüverite has a structure intermediate between rutile and tapiolite, an isomorphous series postulated by Prior in 1908. It has been observed that the a-parameter of the unit cell increases along the sequence rutile — niobian rutile — tantalian rutile — tapiolite, providing insight into the structural effects of tantalum and niobium incorporation into the rutile crystal lattice.

Current Classification Status

The status of strüverite within mineralogical classification systems has evolved over time as analytical techniques have improved and understanding of mineral relationships has advanced.

IMA Status

Strüverite was officially discredited by the International Mineralogical Association (IMA) in 2006 and is now considered a tantalum-bearing variety of rutile rather than a distinct mineral species. This reclassification reflects modern mineralogical principles that prioritize fundamental crystal structure and composition over historical naming traditions.

Nomenclature Recommendations

Several researchers have suggested alternative nomenclature for strüverite that better reflects its chemical composition. B. H. Flinter recommended the term "Tantalian-Rutile" in 1939, while more recent classifications simply refer to it as "Ta-bearing rutile". These terms emphasize the mineral's status as a chemical variety rather than a separate species.